3-[(4-Fluorophenoxy)methyl]-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H17FN4O2S
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 3-[(4-fluorophenoxy)methyl]-6-(1-phenoxypropyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H17FN4O2S/c1-2-16(26-15-6-4-3-5-7-15)18-23-24-17(21-22-19(24)27-18)12-25-14-10-8-13(20)9-11-14/h3-11,16H,2,12H2,1H3
• InChI Key: POVLNIJYXHBLTN-UHFFFAOYSA-N
• SMILES: CCC(C1=NN2C(=NN=C2S1)COC3=CC=C(C=C3)F)OC4=CC=CC=C4

Description

3-[(4-Fluorophenoxy)methyl]-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. The compound is known for its unique chemical structure, which makes it an ideal candidate for various research studies.

Mechanism of Action

The mechanism of action of 3-[(4-Fluorophenoxy)methyl]-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to work by inhibiting the growth and proliferation of cancer cells and microorganisms. The compound is also known to induce apoptosis in cancer cells, which makes it an ideal candidate for cancer therapy.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(4-Fluorophenoxy)methyl]-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole are still being studied. However, it has been found to exhibit low toxicity and high selectivity towards cancer cells and microorganisms. The compound has also been found to have minimal effects on normal cells and tissues, which makes it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-Fluorophenoxy)methyl]-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its unique chemical structure, low toxicity, and high selectivity towards cancer cells and microorganisms. However, the limitations of using the compound in lab experiments include its complex synthesis method and limited availability.

Future Directions

There are numerous future directions for research involving 3-[(4-Fluorophenoxy)methyl]-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Some of the potential areas of research include:
1. Studying the mechanism of action of the compound to gain a better understanding of its anticancer, antifungal, and antibacterial properties.
2. Developing more efficient synthesis methods for the compound to increase its availability and reduce the cost of production.
3. Investigating the potential applications of the compound in agriculture, such as its use as a pesticide or herbicide.
4. Studying the potential applications of the compound in material science, such as its use in the development of new materials with unique properties.
Conclusion:
In conclusion, 3-[(4-Fluorophenoxy)methyl]-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound with numerous potential applications in various fields such as medicine, agriculture, and material science. The compound's unique chemical structure, low toxicity, and high selectivity towards cancer cells and microorganisms make it an ideal candidate for further research and development.

Synthesis Methods

The synthesis method of 3-[(4-Fluorophenoxy)methyl]-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction between 4-fluorobenzyl alcohol, 1-phenoxypropan-2-ol, and 1,2,4-triazole-3-thiol in the presence of a suitable catalyst. The reaction yields the desired product, which can be purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

The unique chemical structure of 3-[(4-Fluorophenoxy)methyl]-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole makes it an ideal candidate for various scientific research applications. The compound has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit promising anticancer, antifungal, and antibacterial properties.